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Compound of Interest

Compound Name: 1,4-Octadiene

Cat. No.: B1583894

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 1,4-octadiene, a valuable diene in
organic synthesis and polymer chemistry. This document details its commercial availability from
various suppliers, outlines a common laboratory-scale synthesis, and presents an experimental
protocol for its application in polymerization.

Commercial Availability and Suppliers

1,4-Octadiene is commercially available from several chemical suppliers, primarily as a
mixture of cis and trans isomers. While most suppliers indicate the presence of both isomers,
the specific ratio is often not detailed in standard product listings. For research and
development purposes, it is crucial to consult the certificate of analysis or contact the supplier
directly for lot-specific isomer distribution. The purity of commercially available 1,4-octadiene is
generally suitable for most synthetic applications.

Below is a summary of prominent suppliers and their typical product specifications.
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. . Isomer
Supplier Product Name Purity . CAS Number
Information
1,4-Octadiene ] )
_ _ Mixture of cis
TCI America (cis- and trans- >95.0% (GC) 5675-25-2
: and trans
mixture)

) 1,4-Octadiene -~
BOC Sciences ) Not specified
(cis+trans)

Mixture of cis
5675-25-2[1]
and trans

1,4-Hexadiene,
Santa Cruz ] ] .
) mixture of cis Not specified
Biotechnology
and trans

Mixture of cis
592-45-0
and trans

ChemicalBook 1,4-OCTADIENE  95+%, 97%

cis-and trans-
] 5675-25-2[2]
mixture

Note: Data is compiled from publicly available information and may vary. It is recommended to

obtain the latest specifications from the respective suppliers.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-octadiene is provided in the

table below.
Property Value Reference
Molecular Formula CsHaia [1]
Molecular Weight 110.20 g/mol [1]
Boiling Point 120.3 °C (estimated) [3]
Density 0.74 g/cm?3 [2]
Flash Point 13.6 °C (estimated) [3]
Solubility Insoluble in water
Appearance Colorless liquid
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Synthesis of 1,4-Octadiene

A common laboratory-scale synthesis of 1,4-dienes involves the coupling of an allyl electrophile
with a vinyl organometallic reagent. The following is a representative protocol for the synthesis
of a 1,4-diene, which can be adapted for 1,4-octadiene.

Experimental Protocol: Palladium-Catalyzed Cross-
Coupling for 1,4-Diene Synthesis

This protocol describes a general method for the palladium-catalyzed cross-coupling of a
vinyltrifluoroborate with an allyl acetate to form a 1,4-diene. This method is adaptable for the
synthesis of 1,4-octadiene by selecting the appropriate starting materials (e.g., 1-
pentenyltrifluoroborate and allyl acetate).

Materials:

Potassium vinyltrifluoroborate (or appropriate substituted vinyltrifluoroborate)

Allyl acetate (or appropriate substituted allyl acetate)

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs)

Solvent (e.g., THF/H20 mixture)

Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)
Procedure:

» To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the
palladium catalyst and the base.

e Add the potassium vinyltrifluoroborate and the allyl acetate to the flask.

e Add the degassed solvent mixture to the flask via syringe.
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« Stir the reaction mixture at the desired temperature (e.g., room temperature to reflux) and
monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

e Upon completion, cool the reaction mixture to room temperature and quench with water.
» Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSOa or NazS0a),
filter, and concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to afford the desired 1,4-
diene.

Logical Workflow for Supplier Selection

The selection of a suitable supplier for 1,4-octadiene for research and development purposes
involves a logical workflow to ensure the quality and consistency of the starting material.
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Caption: A logical workflow for selecting a 1,4-octadiene supplier.

Application in Polymer Chemistry
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1,4-Dienes are valuable monomers in polymerization reactions, particularly in coordination
polymerization using Ziegler-Natta or metallocene catalysts. The resulting polymers can have
interesting microstructures and properties.

Experimental Protocol: Ziegler-Natta Polymerization of a
1,4-Diene

This protocol provides a general procedure for the polymerization of a 1,4-diene using a
Ziegler-Natta catalyst system. This can be adapted for the polymerization of 1,4-octadiene.

Materials:
1,4-Octadiene (purified and dried)

Ziegler-Natta catalyst components (e.g., TiCla and a trialkylaluminum co-catalyst like
triethylaluminum)

Anhydrous, deoxygenated hydrocarbon solvent (e.g., toluene or heptane)

Inert atmosphere glovebox or Schlenk line

Polymerization reactor (e.g., a jacketed glass reactor with mechanical stirring)
Procedure:

Thoroughly dry all glassware and the reactor under vacuum and purge with an inert gas.

Inside a glovebox or under a positive pressure of inert gas, charge the reactor with the
anhydrous solvent.

Add the trialkylaluminum co-catalyst to the solvent and stir.
Separately, prepare a solution or slurry of the titanium tetrachloride in the solvent.

Slowly add the titanium tetrachloride solution to the reactor containing the co-catalyst. An
immediate color change and/or precipitation may be observed, indicating the formation of the
active catalyst.
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o Age the catalyst for a specific period at a controlled temperature, as determined by the
specific catalyst system.

« Introduce the purified 1,4-octadiene monomer to the reactor.

e Maintain the polymerization at a constant temperature and monitor the reaction progress
(e.g., by observing the increase in viscosity or by taking samples for analysis).

o After the desired polymerization time, quench the reaction by adding a deactivating agent
(e.g., an alcohol like isopropanol).

» Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent
(e.g., methanol or ethanol).

o Collect the polymer by filtration, wash it thoroughly with the non-solvent to remove catalyst
residues, and dry it under vacuum to a constant weight.

Synthesis Pathway of 1,4-Octadiene

The synthesis of 1,4-octadiene can be achieved through various catalytic cross-coupling
reactions. A representative pathway is the palladium-catalyzed coupling of an allyl species with
a vinyl species.
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Caption: A representative synthesis pathway for 1,4-octadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to 1,4-Octadiene: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583894#commercial-availability-and-suppliers-of-1-
4-octadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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